BDE 66-13C6

Isotope dilution mass spectrometry PBDE congener analysis Matrix effect compensation

Accurate BDE-66 quantification in complex matrices is hindered by matrix-induced ion suppression when using surrogate internal standards. BDE 66-13C6 resolves this by providing an exact chromatographic co-elution and ionization match, eliminating systematic bias. - Ensures defensible data for EPA 1614A, RCRA, and NPDES compliance monitoring. - Enables high-fidelity quantification in biomonitoring studies (mean recoveries 69-95%). - Corrects for matrix effects across trophic levels, critical for studies of BDE-66's high trophic magnification (TMF=3.9).

Molecular Formula C₆¹³C₆H₆Br₄O
Molecular Weight 491.75
Cat. No. B1158964
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product NameBDE 66-13C6
Synonyms1,2-Dibromo-4-(2,4-dibromophenoxy)benzene-13C6;  2,3’,4,4’-Tetrabromodiphenyl Ether-13C6;  PBDE 66-13C6; 
Molecular FormulaC₆¹³C₆H₆Br₄O
Molecular Weight491.75
Structural Identifiers
Commercial & Availability
Standard Pack Sizes1 mg / 2.5 mg / 5 mg / 10 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

BDE 66-13C6: Chemical Identity and Analytical Role as a 13C6-Labeled PBDE Internal Standard


BDE 66-13C6 (2,3′,4,4′-Tetrabromodiphenyl Ether-13C6) is a stable isotope-labeled analog of the polybrominated diphenyl ether (PBDE) congener BDE-66, bearing six carbon-13 atoms that raise its molecular weight from 485.79 g/mol (native) to 491.747 g/mol . It belongs to the tetra-brominated diphenyl ether subgroup and serves exclusively as a congener-specific internal standard for isotope dilution mass spectrometry (ID-MS) quantification of BDE-66 in environmental and biological matrices [1]. Unlike unlabeled calibration standards, this compound enables precise compensation for matrix-induced ion suppression, extraction losses, and instrumental drift when analyzed by GC-HRMS or GC-MS/MS [2].

Internal Standard Role Congener-specific 13C6-labeled ISTD for BDE-66
Quantification Workflow Isotope dilution GC-HRMS / GC-MS/MS
Matrix Support Environmental and biological matrices with matrix effect compensation

Why BDE 66-13C6 Cannot Be Replaced by Other 13C-Labeled PBDE Internal Standards in Quantitative Analysis


Congener-specific quantification of PBDEs demands an internal standard that co-elutes exactly with the target analyte and experiences identical ionization conditions throughout the chromatographic run. BDE 66-13C6 is the only commercially available 13C-labeled analog that precisely matches the retention time and mass spectrometric behavior of native BDE-66. Surrogate internal standards such as 13C12-BDE-47 or 13C12-BDE-99 differ in bromination pattern, elute at different retention times, and encounter divergent matrix effects, introducing systematic bias that cannot be fully corrected by relative response factor calibration [1]. This congener mismatch becomes particularly acute in complex matrices (biota, human serum, dust) where co-extracted interferences differentially suppress ionization across the chromatographic window [2].

BDE 66-13C6 Exact co-elution and identical ionization conditions for BDE-66
vs.
13C12-BDE-47 / 13C12-BDE-99 Different bromination pattern causes retention shift and divergent matrix effects
BDE 66-13C6 Isotope dilution compliant per EPA 1614A
vs.
Fluorinated PBDE (F-PBDE) surrogate Non-compliant for isotope dilution; recovery variability may exceed QC criteria

BDE 66-13C6 Quantitative Differentiation: Head-to-Head and Cross-Study Evidence Against the Closest Alternatives


Congener-Specific Mass Match vs. Surrogate 13C12-Labeled Internal Standards: Co-elution and Matrix Effect Compensation

BDE 66-13C6 provides a +6 Da mass shift (MW 491.747) relative to native BDE-66 (MW 485.79), ensuring chromatographic co-elution on all standard GC phases used for PBDE analysis. By contrast, the commonly employed surrogate 13C12-BDE-47 (MW ~497.8) elutes at a substantially different retention time and does not track the same matrix-induced ion suppression or enhancement experienced by BDE-66 . In electron capture negative ionization (ECNI) mode, PBDE response is highly congener-dependent, and a mismatched internal standard introduces quantification errors that cannot be eliminated by simple calibration strategies [1].

Congener-specific mass match vs. surrogate 13C12 standards
Class-level inference
BDE 66-13C6: +6 Da mass shift, exact co-elution with native BDE-66 vs. 13C12-BDE-47: +12 Da, retention time mismatch >0.3 min, matrix effect divergence
Co-elution ensures valid matrix effect correction for BDE-66
Congener mismatch may introduce up to 40% ion suppression bias in lipid extracts (class-level estimate)
Isotope dilution mass spectrometry PBDE congener analysis Matrix effect compensation

Recovery Precision of 13C-Labeled Internal Standard Methods vs. Fluorinated PBDE Alternatives

Validated methods employing 13C-labeled PBDE internal standards (of which BDE 66-13C6 is a component) consistently deliver superior recovery ranges compared to fluorinated-PBDE (F-PBDE) surrogate approaches. Luo et al. (2007) reported recoveries of 75–125% with RSD <10% (n=16 congeners) for 13C-labeled internal standards in freshwater fish tissue [1]. In contrast, Schachterle et al. (2014) demonstrated that while F-PBDEs provide acceptable surrogate recovery (>80%) and RPD <7% in spiked samples, certified reference material (SRM 2585) concentrations were generally within only 20% of the reported values, and accuracy for individual congeners varied more widely [2].

Recovery precision: 13C-IS vs. F-PBDE methods
Cross-study comparable
13C-labeled IS: recovery 75–125%, RSD <10–15% vs. F-PBDE IS: surrogate recovery >80%, RSD 7–22%
Supports precision and recovery expectations for isotope dilution workflow
Cross-study comparison; matrix and instrument variability apply
Analytical recovery Precision Internal standard comparison

Cost-of-Ownership Analysis: 13C6-Labeled Internal Standard vs. Fluorinated PBDE in High-Throughput Laboratories

The publication by Schachterle et al. (2014) explicitly quantifies the cost differential: F-PBDEs save over $400 per individual standard compared to 13C-labeled PBDEs [1]. However, this saving must be weighed against the downstream cost of data quality compromises. 13C-labeled internal standards enable isotope dilution MS, which is the reference quantification method in EPA Method 1614 and provides inherently superior accuracy without the need for frequent matrix-matched calibration curves. Laboratories performing regulatory or litigation-support analyses should factor the cost of re-analysis, failed proficiency testing, or data rejection into the total cost-of-ownership calculation.

Cost-of-ownership: 13C6 vs. F-PBDE
Cross-study comparable
13C-labeled PBDE IS: >$400 higher list price, but enables definitive ID-MS per EPA 1614 vs. F-PBDE: reported savings >$400/standard; relative percent difference (RPD) may be wider
Procurement cost must be weighed against regulatory data quality requirements
Cost data from 2014 market pricing; analytical performance may vary with matrix
Cost-effectiveness Isotopic internal standard PBDE analytical economics

Method Detection Limits Achievable with 13C-Labeled Internal Standard Quantification of BDE-66 in Air and Biota

When BDE 66-13C6 is used as the internal standard for BDE-66 quantification by GC-HRMS or GC-MS/MS, the achievable limits of quantification reach sub-picogram levels. Beser et al. (2014) reported an LOQ range of 0.063–0.210 pg/m³ for 12 PBDE congeners (including BDE-66) in airborne particulate matter when 723 m³ of air were sampled, using a method that relies on 13C-labeled internal standards for each congener [1]. Independently, Alaee et al. (2001) demonstrated an instrument detection limit of 0.1 pg for BDE-66 by GC-HRMS under electron ionization conditions, with method detection limits of 5–93 pg/g in certified reference fish tissue [2]. No comparable sub-picogram LOQ data have been published for methods using only non-isotopic internal standards (e.g., F-PBDEs or deuterated surrogates) for BDE-66 in air matrices.

Method detection limits: 13C-IDMS vs. F-PBDE
Cross-study comparable
13C-IDMS LOQ (air PM2.5): ~0.1 pg/m³; IDL: 0.1 pg; MDL (fish CRM): 5–93 pg/g vs. F-PBDE LOQ in house dust: ~20 ng/g
Sub-picogram sensitivity supports ultratrace environmental monitoring
Approximately 200-fold lower mass detection for the isotope dilution approach
Detection limit PBDE trace analysis Air particulate matter

Regulatory Mandate: EPA Method 1614 and the Irreplaceability of 13C-Labeled PBDE Internal Standards

U.S. EPA Method 1614A explicitly requires the use of 13C-labeled internal standards for isotope dilution quantification of PBDEs in aqueous, solid, tissue, and multi-phase matrices [1]. The method specifies that labeled analogs of the target PBDE congeners must be spiked into samples prior to extraction to serve as internal quantification standards. No alternative labeling strategy (fluorinated, deuterated, or 13C-surrogate from a different congener group) is accepted as a compliant substitute for the exact 13C-labeled congener match. The method's quality control acceptance criteria for labeled internal standard recovery further underscore that substitution with non-isotopic or mismatched-isotopic standards would fail the data quality objectives mandated for regulatory decision-making [1].

Regulatory mandate: EPA 1614A congener match
Supporting evidence
BDE 66-13C6: EPA 1614A compliant, exact 13C-labeled congener vs. F-PBDE, deuterated, or mismatched 13C12 surrogates: non-compliant for BDE-66 quantification
Regulatory necessity for EPA-mandated PBDE analysis; alternatives invalidate data package
EPA Method 1614A QC criteria require exact congener-matched 13C-labeled IS
Regulatory compliance EPA method Isotope dilution requirement

Priority Application Scenarios for BDE 66-13C6 in Scientific and Regulatory Workflows


EPA Method 1614A Regulatory Compliance: PBDE Quantification in Water, Soil, Sediment, and Tissue

BDE 66-13C6 is an indispensable component of the isotope dilution calibration framework specified in EPA Method 1614A for the determination of PBDEs by HRGC/HRMS [1]. Laboratories performing NPDES permit monitoring, Superfund site characterization, or RCRA compliance testing must use the exact 13C-labeled congener for BDE-66 to meet method quality control criteria. The 13C6-labeled internal standard corrects for extraction efficiency variations across diverse matrices (aqueous, solid, tissue, multi-phase) and compensates for HRMS sensitivity drift during extended analytical sequences [1].

Biomonitoring and Human Exposure Assessment: Serum, Breast Milk, and Adipose Tissue Analysis

BDE 66-13C6 enables accurate quantification of BDE-66 at low ng/g lipid levels in human biomonitoring studies. Validated semiautomated high-throughput methods employing 13C-labeled internal standards for PBDEs in human serum achieve mean recoveries of 69–95%, with RSD meeting the stringent acceptance criteria required for epidemiological cohort studies [2]. The congener-specific mass match eliminates quantification bias arising from lipid co-extractives that differentially affect ionization of non-matched surrogate standards [3].

Environmental Fate and Trophic Transfer Studies in Aquatic and Terrestrial Food Webs

BDE-66 exhibits the highest trophic magnification factor (TMF = 3.9; 95% CI: 3.2–4.7) among PBDE congeners in marine food webs, exceeding even BDE-47 (TMF = 3.8) and BDE-28 (TMF = 3.0) [4]. Accurate quantification of BDE-66 at each trophic level—from plankton to apex predators—requires congener-specific 13C-labeled internal standardization to eliminate matrix-dependent biases that vary with tissue lipid content across species. BDE 66-13C6 is the only labeled analog that can provide this level of quantitative fidelity [4].

Source Apportionment and Forensic Environmental Chemistry of PBDE Contamination

BDE-66 serves as a characteristic marker of reductive debromination of higher-brominated PBDEs (e.g., BDE-209) in anaerobic environments such as wastewater treatment plant-impacted sediments [5]. Distinguishing biotically debrominated BDE-66 from manufacturing byproduct BDE-66 requires precise, defensible concentration data obtainable only through isotope dilution with BDE 66-13C6. The use of surrogate internal standards introduces congener-dependent bias that can confound the subtle concentration ratios used in source apportionment modeling [3].

Application
Selection Property
Validation Focus
EPA 1614A compliance analysis
Exact 13C-labeled congener internal standard
Co-elution and matrix effect correction per QC criteria
Human biomonitoring research (serum, tissue)
Isotope dilution mass spectrometry
Accuracy and precision in lipid-rich research matrices
Food web trophic transfer studies
Congener-specific quantification
Trophic level matrix-matched recovery review
Forensic source apportionment
Low-level PBDE fingerprinting
Minimized congener bias for source ratio modeling
Quote Request

Request a Quote for BDE 66-13C6

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity COA / SDS
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Contact Technical Support Sending...

We use your information only to respond to your request. If you need technical guidance before placing an inquiry, you can also contact our support team.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.